Cas no 874831-46-6 (4-chloro-5,7-difluoroquinoline)

• Product Name: 4-chloro-5,7-difluoroquinoline
• CAS No: 874831-46-6
• MF: C₉H₄ClF₂N
• MW: 199.584568023682
• CID: 1898666
• PubChem ID: 329773632
• Update Time: 2024-10-26

4-chloro-5,7-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,7-difluoroquinoline
• SureCN4758327
• KB-87700
• 4-Chloro-5,7-difluoroquinoline (ACI)
• SCHEMBL4758327
• DTXSID60656128
• 874831-46-6
• MFCD06808522
• CS-0371918
• DB-076981
• SB67652
• 4-Chloro-5,7-difluoroquinoline, AldrichCPR

• MDL： MFCD06808522
• Inchi： 1S/C9H4ClF2N/c10-6-1-2-13-8-4-5(11)3-7(12)9(6)8/h1-4H
• InChI Key： ZJTFMBZVSQOTPA-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(=CC=N2)Cl)=C(F)C=1

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199.0000331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.16640

4-chloro-5,7-difluoroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：